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Introduction
2,3-Dihydroxypropyl acetate (2,3-DHPA), a glycerol derivative, is emerging as a compound of

interest in various biotechnological fields. Its chemical structure, possessing both hydroxyl and

acetyl groups, imparts unique properties that are being explored for antimicrobial applications

and as a substrate in biocatalysis. This document provides detailed application notes and

experimental protocols for the utilization of 2,3-DHPA in these key areas.

I. Antimicrobial Applications
2,3-Dihydroxypropyl acetate has demonstrated notable antimicrobial properties, positioning it

as a potential agent in the development of new therapeutics for infectious diseases. It is

reported to be effective against a range of both Gram-positive and Gram-negative bacteria, as

well as fungi such as Candida albicans.[1]

Mechanism of Action
The primary antimicrobial mechanism of 2,3-DHPA is believed to be the disruption of the

microbial cell membrane. It is thought to bind to the cell wall and interfere with membrane

permeability, leading to the leakage of intracellular components and ultimately cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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